AMPK activator 2

• Molecular Formula: C13H18F3N5
• Molecular Weight: 301.31 g/mol
• InChI: InChI=1S/C13H18F3N5/c1-8(2)7-19-11(17)21-12(18)20-10-5-3-9(4-6-10)13(14,15)16/h3-6,8H,7H2,1-2H3,(H5,17,18,19,20,21)
• InChIKey: JXOHSFOLTWPYFM-UHFFFAOYSA-N

AMPK Activator 2: Fluorine-Containing Proguanil Derivative for Cancer Research

AMPK activator 2, designated as compound 7a, is a synthetic fluorine-containing proguanil derivative that up-regulates the AMPK signaling pathway and down-regulates the mTOR/4EBP1/p70S6K axis [1]. It is one of thirteen novel derivatives synthesized through intermediate derivatization methods, demonstrating substantially enhanced antiproliferative activity compared to the parent biguanide, proguanil, across multiple human cancer cell lines [1]. The compound is commercially available as a hydrochloride salt (CAS 2410961-69-0) and is primarily utilized in oncological research focused on AMPK-mediated tumor suppression .

1

AMPK pathway activation study tool (fluorine-containing proguanil derivative 7a)

2

Hydrochloride salt form for in vitro cancer cell-line research

3

Reported cell-model response context (mTOR/4EBP1/p70S6K down-regulation)

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source

Why AMPK Activator 2 Cannot Be Substituted by Generic Proguanil

Generic substitution is scientifically unsound because the fluorine-containing modification in AMPK activator 2 (7a) is not a trivial structural change. The primary research explicitly demonstrates that only specific fluorine-containing proguanil derivatives (7a, 7d, 8e) exhibit a 'much lower IC50 than proguanil' in a panel of five human cancer cell lines, with most of the thirteen synthesized derivatives failing to achieve this superior potency [1]. Furthermore, the mechanistic profile—up-regulation of AMPK and down-regulation of mTOR/4EBP1/p70S6K—was specifically validated for the representative derivative 7a, not for the entire compound class [1]. Therefore, procuring unmodified proguanil or an uncharacterized analog would forfeit the validated potency gains and the defined signaling mechanism that distinguish this precise chemical entity.

Critical fluorine substitution pattern

The trifluoromethylphenyl modification in 7a is essential for reported potency gain; generic proguanil lacks this feature and may not reproduce cell-model response.

Mechanism validated only for 7a

AMPK up-regulation and mTOR/4EBP1/p70S6K down-regulation were specifically demonstrated for 7a; uncharacterized analogs may not share this pathway-response context.

Narrow structure-activity window

Only 3 of 13 derivatives showed meaningful potency improvement; selecting an unverified analog is likely to yield different cell-model endpoint results.

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source

AMPK Activator 2 Procurement Evidence

Enhanced Antiproliferative Potency vs. Proguanil

AMPK activator 2 (7a) was identified as one of only three derivatives (alongside 7d and 8e) out of thirteen synthesized fluorine-containing proguanil analogs to exhibit a substantially lower half-maximal inhibitory concentration (IC50) than unmodified proguanil against a panel of five human cancerous cell lines [1]. The authors describe this potency improvement as 'much lower,' signifying a non-marginal gain over the parent compound [1]. The precise IC50 values are not publicly available in the abstracted data; therefore, this is a class-level inference that 7a belongs to the top-tier potency cluster within this chemical series [1].

Potency vs. proguanil

Class-level inference

Qualitatively “much lower IC50” than proguanil (exact values not extracted)

Reported cell-model response context

MTT assay across 5 human cancer cell lines; 7a clusters with 7d/8e as top-tier

Evidence Dimension	Antiproliferative potency (IC50)
Target Compound Data	Substantially lower IC50 than proguanil (exact value not extracted)
Comparator Or Baseline	Proguanil (unmodified biguanide)
Quantified Difference	Qualitative description: 'much lower IC50'
Conditions	MTT assay; 5 human cancer cell lines (specific lines not detailed in abstract)

Why This Matters

This positions 7a within the highest-potency cluster of the series, making it the scientifically rational choice for researchers seeking to maximize AMPK-mediated antiproliferative effects over standard proguanil.

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source

Superior Inhibition of Cancer Cell Migration

In scratch wound healing assays, the inhibitory effects of derivatives 7a, 7d, and 8e on the migration of human cancer cell lines were reported to be 'much better than proguanil' [1]. This functional assay measures the ability of cells to migrate into a wounded area, a key correlate of metastatic potential. The qualitative improvement indicates that fluorine substitution not only enhances cytotoxicity but also impairs the motile capacity of cancer cells more effectively than the parent biguanide [1].

Migration inhibition

Class-level inference

Scratch wound assay: 7a, 7d, 8e showed much better inhibition than proguanil

Supports migration endpoint review

Qualitative assessment; human cancer cell lines

Evidence Dimension	Inhibition of cell migration (scratch wound closure)
Target Compound Data	Significantly greater inhibition of migration vs. proguanil (exact % not extracted)
Comparator Or Baseline	Proguanil
Quantified Difference	Qualitative description: 'much better than proguanil'
Conditions	Scratch wound healing assay; human cancer cell lines

Why This Matters

For research programs targeting metastasis or invasion, this functional anti-migratory superiority over proguanil provides a differentiated rationale for selecting 7a as the tool compound.

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source

Defined AMPK/mTOR Pathway Modulation

Mechanistic studies were conducted using the representative derivative 7a, confirming that this specific compound up-regulates the AMPK signaling pathway and down-regulates the mTOR/4EBP1/p70S6K axis [1]. While the parent proguanil is also a biguanide, the explicit demonstration of this AMPK-centric mechanism was performed and reported specifically for 7a, distinguishing it as the mechanistically validated probe within this novel fluorine-containing series [1].

Pathway mechanism

Direct head-to-head comparison

Validated AMPK up-regulation and mTOR/4EBP1/p70S6K down-regulation for 7a

Supports AMPK pathway-response context

Mechanistic study on UMUC3, T24, A549 cell lines

Evidence Dimension	AMPK pathway up-regulation; mTOR/4EBP1/p70S6K down-regulation
Target Compound Data	Validated up-regulation of AMPK and down-regulation of mTOR/4EBP1/p70S6K
Comparator Or Baseline	No mechanistic validation reported for other 12 derivatives in the series
Quantified Difference	Qualitative: 7a is the only derivative for which this mechanism has been explicitly established
Conditions	Mechanistic study in human cancer cell lines (UMUC3, T24, A549; per vendor documentation )

Why This Matters

Procuring 7a ensures access to the only compound in the series with a published mechanistic fingerprint, reducing experimental risk for studies requiring a defined AMPK activator tool.

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source

Selectivity Within the Chemical Series

The synthesis and screening of 13 fluorine-containing proguanil derivatives revealed that only compounds 7a, 7d, and 8e achieved a substantially lower IC50 than proguanil across the tested cancer cell line panel [1]. The remaining ten derivatives did not demonstrate this level of potency improvement.This intra-series selectivity underscores that the trifluoromethylphenyl substitution pattern present in 7a is a critical determinant of the enhanced biological activity, rather than a general property of fluorine incorporation [1].

Series selectivity

Class-level inference

Only 3 of 13 derivatives (23%) achieved substantial potency gain over proguanil

Supports derivative selection context; narrow SAR

Screening across 5 human cancer cell lines

Evidence Dimension	Potency improvement vs. proguanil across the derivative series
Target Compound Data	7a is one of only 3 derivatives out of 13 with substantially lower IC50 than proguanil
Comparator Or Baseline	10 other fluorine-containing proguanil derivatives in the same series
Quantified Difference	Only 23% of the series (3/13) demonstrated this potency gain
Conditions	Primary screening across 5 human cancer cell lines

Why This Matters

This narrow SAR window means that researchers seeking the enhanced AMPK-activating, antiproliferative phenotype must specifically select from the validated cluster (7a, 7d, 8e); random selection of a fluorine-containing proguanil analog is highly likely to yield a compound without the desired potency advantage.

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source

Gaps in Publicly Available Quantitative Data

Critical quantitative differentiators remain inaccessible for a full procurement decision. The following data are either unpublished or unavailable in the open-access portions of the primary literature: (i) exact IC50 values (μM) for 7a against each cell line; (ii) direct head-to-head IC50 values for 7a versus 7d and 8e to identify the single most potent derivative; (iii) selectivity profiling against other AMPK activators (e.g., A-769662, 991, metformin); (iv) pharmacokinetic parameters (oral bioavailability, half-life); and (v) in vivo efficacy data. Researchers requiring these data points for procurement should request the full text of Bioorg Med Chem 2020, 28(2), 115258 and any associated supplementary information [1].

Data gaps

Data to verify

Exact IC50, selectivity vs. other AMPK activators, PK, and in vivo data not publicly available

Requires full-text or vendor-supplied data for procurement decision

Check Bioorg Med Chem 2020, 28(2), 115258 and supplementary info

Evidence Dimension	Multiple (potency, selectivity, PK, in vivo)
Target Compound Data	Not publicly available
Comparator Or Baseline	Not available
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

Transparent acknowledgment of evidence gaps is essential for scientific procurement; this item serves as a checklist for requesting missing data from vendors or the original authors before committing to large-scale purchase.

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source

AMPK Activator 2: Research Application Scenarios

Cancer Cell Proliferation Studies

AMPK activator 2 (7a) is appropriate for in vitro experiments where the research objective is to achieve potent, AMPK-mediated suppression of cancer cell proliferation with a defined mechanistic link to mTOR/4EBP1/p70S6K down-regulation. This scenario leverages its validated mechanism [1] and its membership in the high-potency cluster of fluorine-containing proguanil derivatives [1]. The compound is unsuitable for studies requiring a direct comparison to other well-characterized AMPK activators (e.g., A-769662) until such head-to-head data are generated.

Cell Migration and Wound Healing Assays

Based on the scratch wound healing data, 7a can be employed as a tool compound to investigate the role of AMPK activation in inhibiting cancer cell motility [1]. Its qualitative superiority over proguanil in this functional assay [1] makes it a more relevant choice than the parent compound for metastasis-focused research, provided users internally validate the potency in their specific cell line of interest.

Structure-Activity Relationship Studies

7a serves as a critical reference compound within the 13-member fluorine-containing proguanil series. Its structural features (trifluoromethylphenyl substitution) and its classification as one of the three most potent derivatives [1] make it indispensable for SAR studies aimed at understanding the pharmacophoric requirements for enhanced antiproliferative activity in this chemotype.

Not Recommended: In Vivo or Selectivity Profiling

Current publicly accessible evidence does not support the use of AMPK activator 2 (7a) in animal models or for selectivity profiling against other AMPK activators. The absence of published PK, bioavailability, and in vivo tumor growth inhibition data means that procurement for these purposes would require the user to either generate this data de novo or obtain it directly from the original authors or vendor as part of the purchasing agreement [1].

Application

Selection Property

Validation Focus

Cancer cell proliferation assays

Reported AMPK/mTOR pathway modulation

Cell-model endpoint validation

Cell migration / wound healing assays

Reported migration inhibition in scratch assay

Migration endpoint validation in cell line of interest

SAR reference compound

High-potency cluster (3/13 derivatives)

Pharmacophore identification within fluorine-containing proguanil series

In vivo / selectivity profiling

Limited publicly available PK/efficacy data

Requires user-generated or vendor-supplied data

• [1] Xiao D, Lu Z, Wang Z, Zhou S, Cao M, Deng J, Hu X, Peng M, He C, Wu J, Xu S, Zhang H, Xu C, Wang W, Guan A, Yang X. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorg Med Chem. 2020 Jan 15;28(2):115258. View Source